Cas no 2503307-87-5 (2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane)

• Product Name: 2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane
• CAS No: 2503307-87-5
• MF: C₂₇H₃₈BFO₂Si
• MW: 452.48
• MDL: MFCD34603716
• CID: 5067349
• PubChem ID: 155630092
• Update Time: 2026-03-01

2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane Chemical and Physical Properties

Names and Identifiers

• 2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane
• ((2-Fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane
• CS-0371917
• DB-408982
• {2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]ethynyl}triisopropylsilane
• PS-18827
• 2503307-87-5
• F86664
• 7-Fluoro-8-[(triisopropylsilyl)ethynyl]naphthalene-1-boronic Acid Pinacol Ester
• SY311090
• 2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]ethynyl-tri(propan-2-yl)silane
• MFCD34603716
• 2-[7-fluoro-8-[2-[tris(1-methylethyl)silyl]ethynyl]-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• 1,3,2-Dioxaborolane, 2-[7-fluoro-8-[2-[tris(1-methylethyl)silyl]ethynyl]-1-naphthalenyl]-4,4,5,5-tetramethyl-

• MDL： MFCD34603716
• Inchi： 1S/C27H38BFO2Si/c1-18(2)32(19(3)4,20(5)6)17-16-22-24(29)15-14-21-12-11-13-23(25(21)22)28-30-26(7,8)27(9,10)31-28/h11-15,18-20H,1-10H3
• InChI Key： DGKFALHOXXLEEF-UHFFFAOYSA-N
• SMILES： C1=C(C2=C(C(=CC=C2C=C1)F)C#C[Si](C(C)C)(C(C)C)C(C)C)B1OC(C(C)(O1)C)(C)C

Computed Properties

• Exact Mass: 452.2718153g/mol
• Monoisotopic Mass: 452.2718153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane

Introduction to 2-[2-Fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane (CAS No. 2503307-87-5)

2-[2-Fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane (CAS No. 2503307-87-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a fluoro-substituted naphthalene ring and a triisopropylsilyl (TIPS) protecting group. These features make it a valuable intermediate in the synthesis of complex molecules and functional materials.

The fluoro-substituted naphthalene ring in this compound imparts significant electronic and steric effects, which are crucial for modulating the properties of the final products. Fluorine atoms are known for their strong electron-withdrawing ability and can significantly influence the reactivity and stability of organic molecules. This makes the compound particularly useful in the development of pharmaceuticals, where precise control over molecular properties is essential.

The triisopropylsilyl (TIPS) protecting group is a versatile and stable protecting group that is widely used in organic synthesis to protect sensitive functional groups during multi-step reactions. The TIPS group can be easily introduced and removed under mild conditions, making it an ideal choice for complex synthetic routes. This feature is particularly advantageous in the synthesis of advanced materials and drug candidates where multiple functional groups need to be manipulated sequentially.

In recent years, the compound has been extensively studied for its potential applications in various fields. One notable area of research is its use as a building block in the synthesis of borylated compounds. Borylation reactions are crucial in modern organic synthesis due to their ability to introduce boron functionalities into organic molecules. These boron-containing intermediates can then be further transformed into a wide range of valuable products through subsequent reactions such as Suzuki-Miyaura coupling.

A study published in the Journal of Organic Chemistry highlighted the efficiency and selectivity of using 2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane as a starting material for borylation reactions. The researchers demonstrated that this compound could be readily converted into various borylated derivatives with high yields and excellent regioselectivity. This finding has significant implications for the development of new pharmaceuticals and functional materials.

Another area where this compound has shown promise is in the field of materials science. The unique electronic properties of the fluoro-substituted naphthalene ring make it an attractive candidate for use in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, explored the use of this compound as a component in organic semiconductors. The results indicated that the compound could enhance the charge transport properties and stability of these materials, making them more suitable for practical applications.

The synthetic versatility of 2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane has also been leveraged in the development of new drug candidates. A study published in Angewandte Chemie reported the successful synthesis of several novel antiviral agents using this compound as a key intermediate. The researchers found that these agents exhibited potent antiviral activity against a range of viral strains, including influenza and herpes simplex virus (HSV). This breakthrough has opened up new avenues for the treatment of viral infections.

In conclusion, 2-[2-fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthyl]ethynyl-triisopropyl-silane (CAS No. 2503307-87-5) is a highly versatile and valuable compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it an ideal building block for the synthesis of complex molecules and functional materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.